TAM Receptor
  • RU-301
    RU-301
    • Cat. No.:
    • B610589
    • CAS No.:
    • Molecular Formula:
    • C21H19F3N4O4S
    • Molecular Weight:
    • 480.5 g/mol
    Description
    RU-301 is a novel pan-tam inhibitor, blocking the interface between tam ig1 ectodomain and gas6 lg domain, potently inhibiting axl reporter cell lines and native tam receptors cancer cell lines...
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  • RU-302
    RU-302
    • Cat. No.:
    • B610590
    • CAS No.:
    • 1182129-77-6
    • Molecular Formula:
    • C24H24F3N3O2S
    • Molecular Weight:
    • 475.5302
    Description
    RU-302 is a novel pan-tam inhibitor, blocking the interface between tam ig1 ectodomain and gas6 lg domain, potently inhibiting axl reporter cell lines and native tam receptors cancer cell lines...
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  • UNC2541
    UNC2541
    • Cat. No.:
    • B611580
    • CAS No.:
    • Molecular Formula:
    • C24H34FN7O2
    • Molecular Weight:
    • 471.6 g/mol
    Description
    UNC2541 is a potent and MerTK-specific inhibitor that exhibits sub-micromolar inhibitory activity in the cell-based ELISA. In addition, an X-ray structure of MerTK protein in complex with 11 was resolved to show...
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  • UNC4203
    UNC4203
    • Cat. No.:
    • B611583
    • CAS No.:
    • 1818234-19-3
    • Molecular Formula:
    • C30H44N6O
    • Molecular Weight:
    • 504.7 g/mol
    Description
    UNC4203 is a potent and selective MERTK Inhibitor. UNC4203 showed IC50 MerTK=2.4 nM (Ki=0.42 nM);  IC50 Axl = 80 nM (Ki=40.22 nM);  IC50 Tyro3 = 9.1 nM (Ki=3.87 nM). IC50 FLT3 = 39 nM *Ki=16.14 nM). T1...
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  • Bemcentinib
    Bemcentinib
    • Cat. No.:
    • B612113
    • CAS No.:
    • 1037624-75-1
    • Molecular Formula:
    • C30H34N8
    • Molecular Weight:
    • 506.6 g/mol
    Description
    Bemcentinib has been investigated for the treatment of Non-Small Cell Lung Cancer.
    Bemcentinib is an orally available and selective inhibitor of the AXL receptor tyrosine kinase (UFO), with potential antineop...
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  • unc569
    unc569
    • Cat. No.:
    • B612134
    • CAS No.:
    • Molecular Formula:
    • C22H29FN6
    • Molecular Weight:
    • 396.5 g/mol
    Description
    UNC569 is a potent inhibitor of the TAM family receptor tyrosine kinases Mer, Axl, and Tyro3 (IC50s = 2.9, 37, and 48 nM, respectively). It has antiproliferative activity in vitro against acute lymphoblastic leu...
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  • c-Fms-IN-3
    c-Fms-IN-3
    • Cat. No.:
    • B1250063
    • CAS No.:
    • 885704-21-2
    • Molecular Formula:
    • C23H30N6O
    • Molecular Weight:
    • 406.5 g/mol
    Description
    4-cyano-N-[4-(4-methyl-1-piperazinyl)-2-(4-methyl-1-piperidinyl)phenyl]-1H-pyrrole-2-carboxamide is an aromatic amide.
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  • MerTK-IN-3
    MerTK-IN-3
    • Cat. No.:
    • B15542570
    • CAS No.:
    • Molecular Formula:
    • C36H31FN8O4
    • Molecular Weight:
    • 658.7 g/mol
    Description
    MerTK-IN-3 is a useful research compound. Its molecular formula is C36H31FN8O4 and its molecular weight is 658.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MerTK-IN-3 suitable for many ...
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  • Unc569
    Unc569
    • Cat. No.:
    • B15544102
    • CAS No.:
    • Molecular Formula:
    • C22H29FN6
    • Molecular Weight:
    • 396.5 g/mol
    Description
    an antineoplastic agent that inhibits Mer protein;  structure in first source
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  • BPR5K230
    BPR5K230
    • Cat. No.:
    • B15577885
    • CAS No.:
    • Molecular Formula:
    • C37H30FN7O4
    • Molecular Weight:
    • 655.7 g/mol
    Description
    BPR5K230 is a useful research compound. Its molecular formula is C37H30FN7O4 and its molecular weight is 655.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BPR5K230 suitable for many rese...
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